N-(4-Cyanophenyl)-2-[4-(2,6-dioxo-1,3-dipropyl-7H-purin-8-yl)phenoxy]acetamide

• CAS No.: 264622-58-4
• Product Name: N-(4-Cyanophenyl)-2-[4-(2,6-dioxo-1,3-dipropyl-7H-purin-8-yl)phenoxy]acetamide
• Molecular Formula: C26H26N6O4
• Molecular Weight: 486.5 g/mol
• IUPAC Name: N-(4-cyanophenyl)-2-[4-(2,6-dioxo-1,3-dipropyl-7H-purin-8-yl)phenoxy]acetamide
• Standard InChI: InChI=1S/C26H26N6O4/c1-3-13-31-24-22(25(34)32(14-4-2)26(31)35)29-23(30-24)18-7-11-20(12-8-18)36-16-21(33)28-19-9-5-17(15-27)6-10-19/h5-12H,3-4,13-14,16H2,1-2H3,(H,28,33)(H,29,30)
• Standard InChIKey: AJBBEYXFRYFVNM-UHFFFAOYSA-N
• SMILES: CCCN1C2=C(C(=O)N(C1=O)CCC)NC(=N2)C3=CC=C(C=C3)OCC(=O)NC4=CC=C(C=C4)C#N
• Canonical SMILES: CCCN1C2=C(C(=O)N(C1=O)CCC)NC(=N2)C3=CC=C(C=C3)OCC(=O)NC4=CC=C(C=C4)C#N
• Appearance: Solid powder
• Description: MRS1754 is a Selective A2B antagonist. MRS1754 inhibits proliferation and migration of bladder urothelial carcinoma by regulating mitogen-activated protein kinase pathway.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 8-(4-(((4-cyanophenyl)carbamoylmethyl)oxy)phenyl)-1,3-di(ni-propyl)xanthine; MRS 1754; MRS-1754; MRS1754; N-(4-cyanophenyl)-2-(4-(2,3,6,7-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)-phenoxy)acetamide
• Reference: 1: Zhou Y, Chu X, Yi Y, Hao Z, Zheng X, Yuxin T, Dai Y. MRS1754 inhibits proliferation and migration of bladder urothelial carcinoma by regulating mitogen-activated protein kinase pathway. J Cell Physiol. 2019 Jul;234(7):11360-11368. doi: 10.1002/jcp.27793. Epub 2018 Nov 22. PubMed PMID: 30565699.; 2: García-Rocha R, Monroy-García A, Hernández-Montes J, Weiss-Steider B, Gutiérrez-Serrano V, Del Carmen Fuentes-Castañeda M, Ávila-Ibarra LR, Don-López CA, Torres-Pineda DB, de Lourdes Mora-García M. Cervical cancer cells produce TGF-β1 through the CD73-adenosine pathway and maintain CD73 expression through the autocrine activity of TGF-β1. Cytokine. 2018 Oct 6. pii: S1043-4666(18)30385-5. doi: 10.1016/j.cyto.2018.09.018. [Epub ahead of print] PubMed PMID: 30301599.; 3: Fusco I, Ugolini F, Lana D, Coppi E, Dettori I, Gaviano L, Nosi D, Cherchi F, Pedata F, Giovannini MG, Pugliese AM. The Selective Antagonism of Adenosine A(2B) Receptors Reduces the Synaptic Failure and Neuronal Death Induced by Oxygen and Glucose Deprivation in Rat CA1 Hippocampus in Vitro. Front Pharmacol. 2018 Apr 24;9:399. doi: 10.3389/fphar.2018.00399. eCollection 2018. PubMed PMID: 29740323; PubMed Central PMCID: PMC5928446.; 4: Shen Y, Tang G, Gao P, Zhang B, Xiao H, Si LY. Activation of adenosine A2b receptor attenuates high glucose-induced apoptosis in H9C2 cells via PI3K/Akt signaling. In Vitro Cell Dev Biol Anim. 2018 May;54(5):384-391. doi: 10.1007/s11626-018-0241-y. Epub 2018 Apr 6. PubMed PMID: 29626279.; 5: Antonioli L, Pellegrini C, Fornai M, Tirotta E, Gentile D, Benvenuti L, Giron MC, Caputi V, Marsilio I, Orso G, Bernardini N, Segnani C, Ippolito C, Csóka B, Németh ZH, Haskó G, Scarpignato C, Blandizzi C, Colucci R. Colonic motor dysfunctions in a mouse model of high-fat diet-induced obesity: an involvement of A(2B) adenosine receptors. Purinergic Signal. 2017 Dec;13(4):497-510. doi: 10.1007/s11302-017-9577-0. Epub 2017 Aug 14. PubMed PMID: 28808842; PubMed Central PMCID: PMC5714840.; 6: Paz OS, de Jesus Pinheiro M, do Espirito Santo RF, Villarreal CF, Castilho MS. Nanomolar anti-sickling compounds identified by ligand-based pharmacophore approach. Eur J Med Chem. 2017 Aug 18;136:487-496. doi: 10.1016/j.ejmech.2017.05.035. Epub 2017 May 12. PubMed PMID: 28528302.; 7: Lemos C, Pinheiro BS, Beleza RO, Marques JM, Rodrigues RJ, Cunha RA, Rial D, Köfalvi A. Adenosine A2B receptor activation stimulates glucose uptake in the mouse forebrain. Purinergic Signal. 2015 Dec;11(4):561-9. doi: 10.1007/s11302-015-9474-3. Epub 2015 Oct 7. PubMed PMID: 26446689; PubMed Central PMCID: PMC4648789.; 8: Patel L, Thaker A. The effects of A2B receptor modulators on vascular endothelial growth factor and nitric oxide axis in chronic cyclosporine nephropathy. J Pharmacol Pharmacother. 2015 Jul-Sep;6(3):147-53. doi: 10.4103/0976-500X.162014. PubMed PMID: 26311998; PubMed Central PMCID: PMC4544136.; 9: Du X, Ou X, Song T, Zhang W, Cong F, Zhang S, Xiong Y. Adenosine A2B receptor stimulates angiogenesis by inducing VEGF and eNOS in human microvascular endothelial cells. Exp Biol Med (Maywood). 2015 Nov;240(11):1472-9. doi: 10.1177/1535370215584939. Epub 2015 May 12. PubMed PMID: 25966978; PubMed Central PMCID: PMC4935298.; 10: Liu X, Gebremedhin D, Harder DR, Koehler RC. Contribution of epoxyeicosatrienoic acids to the cerebral blood flow response to hypoxemia. J Appl Physiol (1985). 2015 Nov 15;119(10):1202-9. doi: 10.1152/japplphysiol.01043.2014. Epub 2015 Mar 19. PubMed PMID: 25792716; PubMed Central PMCID: PMC4747900.; 11: Gonçalves FQ, Pires J, Pliassova A, Beleza R, Lemos C, Marques JM, Rodrigues RJ, Canas PM, Köfalvi A, Cunha RA, Rial D. Adenosine A2b receptors control A1 receptor-mediated inhibition of synaptic transmission in the mouse hippocampus. Eur J Neurosci. 2015 Apr;41(7):878-88. doi: 10.1111/ejn.12851. Epub 2015 Feb 19. PubMed PMID: 25704806.; 12: Tang J, Jiang X, Zhou Y, Dai Y. Effects of A2BR on the biological behavior of mouse renal fibroblasts during hypoxia. Mol Med Rep. 2015 Jun;11(6):4397-402. doi: 10.3892/mmr.2015.3320. Epub 2015 Feb 9. PubMed PMID: 25672943.; 13: Sacramento JF, Ribeiro MJ, Yubero S, Melo BF, Obeso A, Guarino MP, Gonzalez C, Conde SV. Disclosing caffeine action on insulin sensitivity: effects on rat skeletal muscle. Eur J Pharm Sci. 2015 Apr 5;70:107-16. doi: 10.1016/j.ejps.2015.01.011. Epub 2015 Feb 3. PubMed PMID: 25661425.; 14: Alefishat E, Alexander SP, Ralevic V. Effects of NAD at purine receptors in isolated blood vessels. Purinergic Signal. 2015 Mar;11(1):47-57. doi: 10.1007/s11302-014-9428-1. Epub 2014 Oct 15. PubMed PMID: 25315718; PubMed Central PMCID: PMC4336311.; 15: Zhou J, Zimmermann K, Krieg T, Soltow M, Pavlovic D, Cerny V, Lehmann C. Adenosine receptor activation improves microcirculation in experimental intestinal ischemia/reperfusion. Clin Hemorheol Microcirc. 2015;59(3):257-65. doi: 10.3233/CH-141846. PubMed PMID: 24889778.; 16: Acurio J, Troncoso F, Bertoglia P, Salomon C, Aguayo C, Sobrevia L, Escudero C. Potential role of A2B adenosine receptors on proliferation/migration of fetal endothelium derived from preeclamptic pregnancies. Biomed Res Int. 2014;2014:274507. doi: 10.1155/2014/274507. Epub 2014 Apr 28. PubMed PMID: 24877077; PubMed Central PMCID: PMC4024414.; 17: Zhou JZ, Riquelme MA, Gao X, Ellies LG, Sun LZ, Jiang JX. Differential impact of adenosine nucleotides released by osteocytes on breast cancer growth and bone metastasis. Oncogene. 2015 Apr 2;34(14):1831-42. doi: 10.1038/onc.2014.113. Epub 2014 May 19. PubMed PMID: 24837364; PubMed Central PMCID: PMC4315766.; 18: Patel L, Thaker A. The effects of adenosine A2B receptor inhibition on VEGF and nitric oxide axis-mediated renal function in diabetic nephropathy. Ren Fail. 2014 Jul;36(6):916-24. doi: 10.3109/0886022X.2014.900404. Epub 2014 Mar 31. PubMed PMID: 24678970.; 19: Darashchonak N, Koepsell B, Bogdanova N, von Versen-Höynck F. Adenosine A2B receptors induce proliferation, invasion and activation of cAMP response element binding protein (CREB) in trophoblast cells. BMC Pregnancy Childbirth. 2014 Jan 3;14:2. doi: 10.1186/1471-2393-14-2. PubMed PMID: 24383849; PubMed Central PMCID: PMC3909477.; 20: Hedegaard ER, Nielsen BD, Mogensen S, Rembold CM, Frøbert O, Simonsen U. Mechanisms involved in increased sensitivity to adenosine A(2A) receptor activation and hypoxia-induced vasodilatation in porcine coronary arteries. Eur J Pharmacol. 2014 Jan 15;723:216-26. doi: 10.1016/j.ejphar.2013.11.029. Epub 2013 Dec 3. PubMed PMID: 24309216.
• PubChem Compound: 6603931
• Last Modified: Nov 11 2021